Cas no 64199-78-6 (Barbinervic acid)

• Product Name: Barbinervic acid
• CAS No: 64199-78-6
• MF: C₃₀H₄₈O₅
• MW: 488.699130058289
• CID: 504292
• PubChem ID: 194183
• Update Time: 2025-04-19

Barbinervic acid Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,3,19,23-trihydroxy-, (3a,4b)-
• Barbinervic acid
• (1R,2R,4aS,6aS,6bR,8aR,9S,10R,12aR,12bR,14bS)-1,10-dihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid
• (3alpha)-3,19,24-Trihydroxyurs-12-en-28-oic acid
• urs-12-en-28-oic acid, 3,19,24-trihydroxy-, (3alpha)-
• (3alpha,4beta)-3,19,23-Trihydroxyurs-12-en-28-oic acid
• 8LE3S4VZXX
• BDBM50253051
• Q27270717
• AKOS032962679
• DTXSID90982740
• Urs-12-en-28-oic acid, 3,19,23-trihydroxy-, (3alpha,4beta)-
• SCHEMBL6273342
• URS-12-EN-28-OIC ACID, 3,19,23-TRIHYDROXY-, (3.ALPHA.,4.BETA.)-
• UNII-8LE3S4VZXX
• CHEMBL523209
• HY-N2916
• 3,19,23-Trihydroxyurs-12-en-28-oic acid
• (1R,2R,4aS,6aR,6aS,6bR,8aR,9S,10R,12aR,14bS)-1,10-dihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• FS-8717
• CS-0023518
• 64199-78-6
• Barbinervate

• Inchi： 1S/C30H48O5/c1-18-9-14-30(24(33)34)16-15-27(4)19(23(30)29(18,6)35)7-8-21-25(2)12-11-22(32)26(3,17-31)20(25)10-13-28(21,27)5/h7,18,20-23,31-32,35H,8-17H2,1-6H3,(H,33,34)/t18-,20-,21-,22-,23-,25+,26-,27-,28-,29-,30+/m1/s1
• InChI Key： YLHQFGOOMKJFLP-JGLQYCRZSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@H]([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@](C)([C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 488.35000
• Monoisotopic Mass: 488.35017463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 945
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• XLogP3: 5.3

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 278-280 ºC
• Boiling Point: 622.8±55.0 °C at 760 mmHg
• Flash Point: 344.5±28.0 °C
• Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
• PSA: 97.99000
• LogP: 5.17680
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

Barbinervic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids